Cas no 65608-94-8 (Benzamide, N-[(4-methylphenyl)methyl]-)

Benzamide, N-[(4-methylphenyl)methyl]- structure
65608-94-8 structure
Product Name:Benzamide, N-[(4-methylphenyl)methyl]-
CAS No:65608-94-8
MF:C15H15NO
MW:225.285703897476
CID:398251
PubChem ID:2671699
Update Time:2025-09-20

Benzamide, N-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[(4-methylphenyl)methyl]-
    • N-[(4-methylphenyl)methyl]benzamide
    • Z28429459
    • N-(4-methylbenzyl)benzamide
    • DTXSID70369015
    • CS-0281638
    • SCHEMBL9302673
    • BB 0304030
    • p-methylbenzyl benzamide
    • AKOS001320988
    • 65608-94-8
    • Inchi: 1S/C15H15NO/c1-12-7-9-13(10-8-12)11-16-15(17)14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,16,17)
    • InChI Key: XFZNIUMLNKPJGO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NCC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 225.11545
  • Monoisotopic Mass: 225.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

Benzamide, N-[(4-methylphenyl)methyl]- Pricemore >>

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